molecular formula C15H13N3 B3045496 1-Benzyl-4-phenyl-1,2,3-triazole CAS No. 108717-96-0

1-Benzyl-4-phenyl-1,2,3-triazole

Cat. No.: B3045496
CAS No.: 108717-96-0
M. Wt: 235.28 g/mol
InChI Key: GANAQXGHGKBVKP-UHFFFAOYSA-N
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Description

1-Benzyl-4-phenyl-1,2,3-triazole is a useful research compound. Its molecular formula is C15H13N3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

108717-96-0

Molecular Formula

C15H13N3

Molecular Weight

235.28 g/mol

IUPAC Name

1-benzyl-4-phenyltriazole

InChI

InChI=1S/C15H13N3/c1-3-7-13(8-4-1)11-18-12-15(16-17-18)14-9-5-2-6-10-14/h1-10,12H,11H2

InChI Key

GANAQXGHGKBVKP-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CN2C=C(N=N2)C3=CC=CC=C3

Canonical SMILES

C1=CC=C(C=C1)CN2C=C(N=N2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenylacetylene (103 mg, 1.0 mmol, 1.0 eq.) and benzyl azide (133 mg, 1.0 mmol, 1.0 eq.) were dissolved in an air-tight lockable vial with a septum in 10 mL dry dichloromethane. The Cu complex (catalytic or stoichiometric amounts) shown below was added, the vial sealed and the reaction stirred at room temperature for 2 days. For the removal of the catalyst complex the reaction mixture was put in 50 mL methanol and stirred for 20 min. The complex was removed by filtering and the filtrate was concentrated. Removal of the solvent and drying of the product in high vacuum resulted in the compound 1-benzyl-4-phenyl-1H-1,2,3-triazole as light yellow solid with 95% yield (245 mg, 0.95 mmol). The identity of the product was proven by NMR-spectroscopy, infrared spectroscopy and high-resolution mass spectroscopy.
Quantity
103 mg
Type
reactant
Reaction Step One
Quantity
133 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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